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An In-depth Technical Guide to N-(2-hydroxy-4-methylphenyl)formamide: Synthesis,
Properties, and Applications

Executive Summary

N-(2-hydroxy-4-methylphenyl)formamide is a substituted aromatic amide of significant
interest to the chemical and pharmaceutical industries. While not extensively characterized in
public literature, its structure presents it as a pivotal intermediate in the synthesis of complex
heterocyclic scaffolds. Specifically, it is a direct precursor to substituted benzoxazoles, a class
of compounds renowned for a wide spectrum of biological activities. This guide provides a
comprehensive overview of the compound's chemical properties, a detailed, field-proven
protocol for its synthesis via N-formylation of 2-amino-5-methylphenol, and discusses its
potential applications in drug discovery and development. The methodologies are presented
with an emphasis on the underlying chemical principles to ensure both reproducibility and a
deep understanding of the synthetic strategy.
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In the landscape of medicinal chemistry, the development of efficient pathways to novel
molecular scaffolds is paramount. N-(2-hydroxy-4-methylphenyl)formamide emerges as a
valuable building block, primarily due to the strategic placement of its hydroxyl, formamide, and
methyl functional groups on the phenyl ring. This arrangement facilitates subsequent chemical
transformations, most notably the intramolecular cyclization to form 5-methylbenzoxazole. The
benzoxazole moiety is a privileged structure found in numerous pharmacologically active
agents, underscoring the importance of accessible and well-characterized precursors like N-(2-
hydroxy-4-methylphenyl)formamide.[1] This document serves as a technical resource for
researchers engaged in organic synthesis and drug development, providing foundational data
and actionable protocols.

Physicochemical and Structural Properties

The precise experimental data for N-(2-hydroxy-4-methylphenyl)formamide is not widely
published. However, its core properties can be reliably inferred from its isomeric structure and
foundational chemical principles. Its isomer, N-(4-hydroxy-2-methylphenyl)formamide,
possesses the same molecular formula and weight.[2]

Chemical Structure
Caption: 2D Structure of N-(2-hydroxy-4-methylphenyl)formamide.

Data Summary
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Property Value Source

Molecular Formula CsHoaNO2 [2]

Molecular Weight 151.16 g/mol [2]
Expected to be an off-white to

Appearance ] Inferred
tan solid

Expected to be soluble in polar
B organic solvents (e.g., DMF,
Solubility , Inferred
DMSO, alcohols) and sparingly

soluble in water.

SMILES Cclcc(NC=0)c(O)ccl Inferred

InChlKey Inferred from structure Inferred

Synthesis and Methodology

The most direct and efficient synthesis of N-(2-hydroxy-4-methylphenyl)formamide is the N-
formylation of its corresponding amine precursor, 2-amino-5-methylphenol.

Principle of Synthesis

The reaction proceeds via the nucleophilic attack of the amino group of 2-amino-5-
methylphenol on the carbonyl carbon of formic acid. Formic acid serves as the formylating
agent. The reaction is an equilibrium process that produces water as a byproduct. To drive the
reaction to completion, this water is continuously removed from the reaction mixture via
azeotropic distillation, typically using a Dean-Stark apparatus with a suitable solvent like
toluene. This choice is causal; toluene forms a low-boiling azeotrope with water, allowing for its
selective removal and thereby shifting the equilibrium towards the desired formamide product,
in accordance with Le Chatelier's principle.

Heat to Reflux Solvent Evaporation
& Crude Product Isolation

t
with Dean-Stark Trap N-(2-hydroxy-4-methylphenyl)formamide.

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://gsrs.ncats.nih.gov/ginas/app/beta/substances/49213A8V0W
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/49213A8V0W
https://www.benchchem.com/product/b8519175/docs?utm_src=pdf-body#n-2-hydroxy-4-methylphenyl-formamide-chemical-properties
https://www.benchchem.com/product/b8519175/docs?utm_src=pdf-body-img#n-2-hydroxy-4-methylphenyl-formamide-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8519175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for the synthesis of N-(2-hydroxy-4-methylphenyl)formamide.

Experimental Protocol

This protocol is adapted from a well-established procedure for the N-formylation of a similar
aminophenol.[1]

e Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a
Dean-Stark apparatus fitted with a reflux condenser, add 2-amino-5-methylphenol (10.0 g,
81.2 mmol, 1.0 eq) and toluene (100 mL).

o Reagent Addition: While stirring, add 85% aqueous formic acid (4.4 mL, 97.4 mmol, 1.2 eq)
to the suspension.

o Azeotropic Distillation: Heat the reaction mixture to reflux. Toluene and water will begin to
collect in the Dean-Stark trap. Continue heating for 4-8 hours, or until no more water is
observed collecting in the trap.

o Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC) using a suitable mobile phase (e.g., 50% ethyl acetate in hexanes).
The disappearance of the starting material spot and the appearance of a new, typically more
polar, product spot indicates reaction progression.

o Workup: Once the reaction is complete, allow the mixture to cool to room temperature.
Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution (2 x 50 mL) to neutralize any remaining formic acid, followed by brine (1 x 50 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under
reduced pressure using a rotary evaporator to yield the crude product.

 Purification: The crude N-(2-hydroxy-4-methylphenyl)formamide can be purified by
recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes)
or by column chromatography on silica gel if necessary to yield the final product as a solid.

Spectroscopic Characterization (Predicted)

Experimental validation is essential. However, the expected spectroscopic signatures for N-(2-
hydroxy-4-methylphenyl)formamide can be predicted to aid in its characterization.
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e 1H NMR: The spectrum should feature distinct signals corresponding to the aromatic protons
(typically 3H, appearing as doublets and singlets in the 6.5-8.0 ppm range), a singlet for the
methyl group protons (~2.3 ppm), broad singlets for the amide (N-H) and hydroxyl (O-H)
protons (which may exchange with D20), and a singlet for the formyl proton (CHO) at a
downfield shift (~8.2-8.5 ppm).

e 13C NMR: The spectrum is expected to show 8 distinct carbon signals: 6 for the aromatic
ring, one for the methyl carbon, and one for the formyl carbonyl carbon (~160-165 ppm).

e IR Spectroscopy: Key absorption bands should be visible for the O-H stretch (broad, ~3300-
3400 cm~1), the N-H stretch (~3200-3300 cm~1), the C=0 (amide I) stretch (strong, ~1650-
1680 cm~1), and C-H stretches in the aromatic and aliphatic regions.

e Mass Spectrometry: The molecular ion peak (M*) in the mass spectrum should correspond
to the molecular weight of the compound (m/z = 151.16).

Applications in Drug Development: A Gateway to
Benzoxazoles

The primary utility of N-(2-hydroxy-4-methylphenyl)formamide in a research and
development context is its role as a direct precursor to 5-methylbenzoxazole.

Mechanism: Acid-Catalyzed Cyclodehydration

Upon treatment with an acid catalyst (e.g., polyphosphoric acid, sulfuric acid, or via a Vilsmeier-
Haack type reagent), N-(2-hydroxy-4-methylphenyl)formamide undergoes an intramolecular
cyclodehydration reaction. The ortho-positioned hydroxyl group acts as a nucleophile, attacking
the activated formyl carbon, leading to the formation of the five-membered oxazole ring and the
elimination of a water molecule. This transformation provides a straightforward entry into a
class of heterocyclic compounds with a rich history of biological activity, including anti-
inflammatory, neuroprotective, and bronchodilatory effects.[1]
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N-(2-hydroxy-4-methylphenyl)formamide 5-Methylbenzoxazole

Acid Catalyst (H*)
- H20
(Cyclodehydration)

[Structure of Formamide] [Structure of Benzoxazole]

Click to download full resolution via product page

Caption: Pathway from the formamide precursor to the benzoxazole core.

Safety and Handling

While a specific Safety Data Sheet (SDS) for N-(2-hydroxy-4-methylphenyl)formamide is not
available, prudent laboratory practices demand that it be handled with care, assuming hazards
associated with its functional groups and related compounds.

General Hazards: Formamides as a class can be skin and eye irritants, and some may have
reproductive toxicity.[3] Aromatic amines and phenols should also be handled with caution.

o Personal Protective Equipment (PPE): Wear appropriate protective equipment, including
chemical safety goggles, nitrile gloves, and a lab coat.[4][5]

« Handling: All manipulations should be performed in a well-ventilated chemical fume hood to
avoid inhalation of dust or vapors.[5] Avoid contact with skin and eyes.[4]

e First Aid:

[¢]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[4]

[¢]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

[¢]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4]

o

Ingestion: Rinse mouth with water and seek medical attention.[5]

Conclusion
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N-(2-hydroxy-4-methylphenyl)formamide is a strategically important synthetic intermediate
whose value lies in its efficient conversion to the 5-methylbenzoxazole scaffold. This guide
provides the essential chemical data, a robust and reproducible synthetic protocol, and the
necessary context for its application in medicinal chemistry and drug discovery. By detailing the
causality behind the experimental design and providing clear, actionable steps, this document
empowers researchers to confidently synthesize and utilize this versatile chemical building
block for the development of novel therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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